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Compound of Interest

Compound Name:
12-(Tert-butoxy)-12-

oxododecanoic acid

Cat. No.: B1319199 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 12-
(Tert-butoxy)-12-oxododecanoic acid (CAS RN: 234081-98-2). Adherence to these

procedures is critical for ensuring laboratory safety, environmental protection, and regulatory

compliance. This document should be used in conjunction with your institution's specific

hazardous waste protocols and the product's Safety Data Sheet (SDS). Always consult with

your Environmental Health and Safety (EHS) department for local regulations.

Pre-Disposal Safety Assessment
Before handling 12-(Tert-butoxy)-12-oxododecanoic acid for disposal, a thorough safety

assessment is mandatory. This includes reviewing the available hazard information and

ensuring the use of appropriate Personal Protective Equipment (PPE).

Hazard Identification:

Based on available data, 12-(Tert-butoxy)-12-oxododecanoic acid presents the following

hazards[1]:

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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H335: May cause respiratory irritation.

Personal Protective Equipment (PPE):

A summary of required PPE is provided in the table below.

PPE Category Specification Purpose

Eye Protection
ANSI Z87.1-compliant safety

glasses or goggles.

Protects eyes from splashes or

aerosolized powder.

Hand Protection

Chemically resistant gloves

(e.g., Nitrile, Neoprene). Check

SDS for specific material

compatibility.

Prevents skin contact and

absorption.

Body Protection Standard laboratory coat.
Protects skin and clothing from

contamination.

Respiratory

Use in a well-ventilated area or

a chemical fume hood. A

respirator may be necessary

for bulk quantities.

Prevents inhalation of dust or

aerosols.

Segregation and Collection of Waste
Proper segregation of chemical waste is crucial to prevent dangerous reactions and ensure

compliant disposal.

Step-by-Step Waste Collection Protocol:

Labeling: Obtain a designated hazardous waste container from your institution's EHS

department. Ensure the container is clearly labeled with "Hazardous Waste," the full

chemical name "12-(Tert-butoxy)-12-oxododecanoic acid," the CAS number, and the

associated hazards (Irritant).

Solid Waste:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1319199?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect unused or expired 12-(Tert-butoxy)-12-oxododecanoic acid powder in the

designated solid chemical waste container.

Include any contaminated disposable materials such as weigh boats, contaminated

gloves, and paper towels in the same container.

Liquid Waste:

If the compound is dissolved in a solvent, collect it in a designated liquid waste container.

The container must be compatible with the solvent used.

Do not mix with other incompatible waste streams.

Container Management:

Keep the waste container securely closed when not in use.

Ensure the exterior of the container is clean and free of contamination.

Store the waste container in a designated, well-ventilated, and secure waste accumulation

area.

Disposal Procedure
Under no circumstances should 12-(Tert-butoxy)-12-oxododecanoic acid be disposed of

down the drain or in regular trash.[2] All chemical waste must be disposed of through your

institution's EHS department.

General Disposal Steps:

Waste Pickup Request: Once the waste container is full or ready for disposal, submit a

hazardous waste pickup request to your institution's EHS department. Follow their specific

procedures for requesting a pickup.

Documentation: Complete any required waste disposal forms or tags accurately and

completely. This information is crucial for proper tracking and disposal by the hazardous

waste facility.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1319199?utm_src=pdf-body
https://www.benchchem.com/product/b1319199?utm_src=pdf-body
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handover: Ensure the waste is handed over to authorized EHS personnel during the

scheduled pickup.

Emergency Procedures
In the event of a spill or exposure, follow these procedures:

Emergency Scenario Action

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Small Spill

Wearing appropriate PPE, carefully sweep up

the solid material, avoiding dust generation.

Place the spilled material and cleanup debris

into a designated hazardous waste container.

Clean the spill area with soap and water.

Large Spill

Evacuate the area and prevent entry. Contact

your institution's EHS department or emergency

response team immediately.
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Disposal Workflow Diagram
The following diagram illustrates the proper disposal workflow for 12-(Tert-butoxy)-12-
oxododecanoic acid.
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Caption: Disposal workflow for 12-(Tert-butoxy)-12-oxododecanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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